PI4KIIIbeta-IN-9
PI4KIIIbeta-IN-9
PI4KIIIβ-IN-9 is a potent PI4KIIIβ inhibitor (IC50 of 7 nM) and is >140-fold selective over PI3Kγ and >20-fold selective over PI3Kδ, and shows no inhibition of vps34 at concentrations up to 20 μM.IC50 value: 7 nM [1]Target: PI4KIIIβin vitro: PI4KIIIβ-IN-9 shows weak inhibition of PI3KC2γ (IC50-1 μM), PI3Kα (2 μM), and PI4KIIIα (2.6 μM) and <50% inhibition at concentrations up to 20 μM for PI4K2α, PI4K2β, and PI3Kβ. [1]
Brand Name:
Vulcanchem
CAS No.:
1429624-84-9
VCID:
VC0002925
InChI:
SMILES:
Molecular Formula:
C23H25N3O5S2
Molecular Weight:
487.59
PI4KIIIbeta-IN-9
CAS No.: 1429624-84-9
Inhibitors
VCID: VC0002925
Molecular Formula: C23H25N3O5S2
Molecular Weight: 487.59
| CAS No. | 1429624-84-9 |
|---|---|
| Product Name | PI4KIIIbeta-IN-9 |
| Molecular Formula | C23H25N3O5S2 |
| Molecular Weight | 487.59 |
| Description | PI4KIIIβ-IN-9 is a potent PI4KIIIβ inhibitor (IC50 of 7 nM) and is >140-fold selective over PI3Kγ and >20-fold selective over PI3Kδ, and shows no inhibition of vps34 at concentrations up to 20 μM.IC50 value: 7 nM [1]Target: PI4KIIIβin vitro: PI4KIIIβ-IN-9 shows weak inhibition of PI3KC2γ (IC50-1 μM), PI3Kα (2 μM), and PI4KIIIα (2.6 μM) and <50% inhibition at concentrations up to 20 μM for PI4K2α, PI4K2β, and PI3Kβ. [1] |
| Reference | [1]. Rutaganira FU, et al. Design and Structural Characterization of Potent and Selective Inhibitors of Phosphatidylinositol 4 Kinase IIIβ. J Med Chem. 2016 Mar 10;59(5):1830-9. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume